Cas no 58879-50-8 (Vinylbenzyl Cyanide)
Vinylbenzyl Cyanide Chemical and Physical Properties
Names and Identifiers
-
- Vinylbenzyl Cyanide
- 2-phenylbut-3-enenitrile
- Vinyl benzylcyanide
- vinyl phenyl acetonitrile
- URFKATXMVVHHEY-UHFFFAOYSA-N
-
- MDL: MFCD17168382
- Inchi: 1S/C10H9N/c1-2-9(8-11)10-6-4-3-5-7-10/h2-7,9H,1H2
- InChI Key: URFKATXMVVHHEY-UHFFFAOYSA-N
- SMILES: N#CC(C=C)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Topological Polar Surface Area: 23.8
Vinylbenzyl Cyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D595478-10g |
Vinylphenylacetonitrile |
58879-50-8 | 95% | 10g |
$2850 | 2024-08-03 | |
| eNovation Chemicals LLC | D595478-10g |
Vinylphenylacetonitrile |
58879-50-8 | 95% | 10g |
$2850 | 2025-02-28 | |
| eNovation Chemicals LLC | D595478-10g |
Vinylphenylacetonitrile |
58879-50-8 | 95% | 10g |
$2850 | 2025-02-19 |
Vinylbenzyl Cyanide Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Vinylbenzyl Cyanide
Comprehensive Guide to Vinylbenzyl Cyanide (CAS No. 58879-50-8): Properties, Applications, and Industry Insights
Vinylbenzyl Cyanide (CAS No. 58879-50-8) is a versatile organic compound widely utilized in specialty chemical synthesis. Its molecular structure combines a vinyl group and a benzyl cyanide moiety, making it valuable for polymerization reactions and intermediate applications. Researchers frequently search for "Vinylbenzyl Cyanide synthesis" or "58879-50-8 applications," reflecting its importance in advanced material development.
The compound's dual functional groups enable diverse reactivity patterns. The vinyl functionality participates in radical polymerization, while the cyanide group offers nucleophilic substitution potential. This dual nature makes it particularly interesting for scientists exploring "smart polymer precursors" or "high-performance adhesives" – trending topics in material science forums.
Recent studies highlight Vinylbenzyl Cyanide's role in developing self-healing materials, a rapidly growing research area. When incorporated into polymer networks, the compound's reactive sites enable autonomic repair mechanisms. This application aligns with current industry searches for "sustainable material additives" and "advanced coating technologies," demonstrating the compound's relevance to modern material challenges.
From a commercial perspective, 58879-50-8 finds use in specialty chemical manufacturing. Its ability to serve as a cross-linking agent makes it valuable for producing thermoset resins with enhanced thermal stability. Manufacturers frequently inquire about "Vinylbenzyl Cyanide suppliers" and "technical specifications," indicating robust industrial demand.
The compound's structure-activity relationship has attracted attention in pharmaceutical intermediate synthesis. While not an active pharmaceutical ingredient itself, its aromatic cyanide structure serves as a building block for more complex molecules. This application connects to popular searches about "pharmaceutical intermediates" and "drug discovery chemistry."
Analytical characterization of Vinylbenzyl Cyanide typically involves GC-MS analysis and NMR spectroscopy. Quality control laboratories often search for "58879-50-8 analytical methods" and "purity standards," reflecting the need for precise compound verification in research and industrial settings.
Environmental considerations for Vinylbenzyl Cyanide handling follow standard organic compound protocols. Proper storage conditions (typically cool, dry environments) and handling procedures are frequently discussed topics in safety data sheets, corresponding to common queries about "chemical storage best practices."
Emerging applications in electronic materials have expanded interest in 58879-50-8. The compound's potential use in conductive polymers and dielectric materials aligns with current technological trends toward "flexible electronics" and "organic semiconductors" – high-interest topics in materials engineering.
The global market for Vinylbenzyl Cyanide reflects broader trends in specialty chemicals demand. Industry analysts track "chemical intermediate market growth" and "performance material additives" as key indicators of the compound's commercial trajectory. Regional production capabilities and supply chain dynamics significantly influence availability.
Future research directions for 58879-50-8 may explore its potential in bioconjugation chemistry and advanced material composites. These development areas correspond to growing scientific interest in "multifunctional materials" and "hybrid polymer systems," suggesting continued relevance in coming years.
58879-50-8 (Vinylbenzyl Cyanide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)